N-(2,5-dimethoxyphenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-1-(2-methylbenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C22H26N2O4/c1-15-6-4-5-7-18(15)22(26)24-12-10-16(11-13-24)21(25)23-19-14-17(27-2)8-9-20(19)28-3/h4-9,14,16H,10-13H2,1-3H3,(H,23,25)
• InChI Key: YJSGWMIGNSQLFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCC(CC2)C(=O)NC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

This compound belongs to a class of organic molecules that often exhibit significant biological activity, making them of interest in medicinal chemistry and drug design. The core structure combines elements from piperidine and benzoyl groups, suggesting it could interact with biological targets in unique ways.

Synthesis Analysis

Molecular Structure Analysis

Molecular structure analysis of similar compounds typically employs techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These analyses reveal the spatial arrangement of atoms within the molecule and can indicate how structural features might influence biological activity (C. Sanjeevarayappa et al., 2015).

Chemical Reactions and Properties

Chemical properties of compounds in this class are influenced by their functional groups. For instance, the presence of the piperidine and dimethoxyphenyl groups can affect the molecule's reactivity towards electrophiles and nucleophiles, as well as its acid-base behavior. These compounds can participate in various organic reactions, including those involving their carbonyl group, such as reductions and nucleophilic additions (J.V.Guna et al., 2009).

Physical Properties Analysis

The physical properties, including solubility, melting point, and boiling point, are crucial for understanding the compound's behavior in biological systems and its formulation into drugs. These properties are typically determined experimentally and are influenced by the molecular structure, particularly the distribution of polar and nonpolar regions in the molecule.

Chemical Properties Analysis

The chemical stability, reactivity, and interactions of these compounds with biological molecules (e.g., proteins and nucleic acids) are key aspects of their chemical properties analysis. These characteristics are essential for assessing the compound's potential as a pharmacological agent, including its mechanism of action at the molecular level.

References (Sources)

• Hai-bo Wang, Jia-Hui Chen, Yue‐Qing Pu, Jin-tang Wang, (2004). "1‐[(2,6‐Di­methyl­phenyl)­amino­carbonyl­methyl]‐4‐{[3‐(4‐nitro­phenyl)‐1,2,4‐oxa­diazol‐5‐yl]­methyl}piperazine" (Wang et al., 2004).
• C. Sanjeevarayappa, Pushpa Iyengar, K. E. Manoj Kumar, P. A. Suchetan, (2015). "Synthesis, Characterization, X-ray Diffraction Studies, and Biological Evaluation of Tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate" (Sanjeevarayappa et al., 2015).
• J.V.Guna, V.N.Patolia, A.U.Patel, D.M.Purohit, (2009). "Synthesis and biological screening of 4-[(4-chlorophenyl)(phenyl) methyl]piperazine-1-yl-aroylamino/1-arylsulphonamido/-4-arylidene-2-(4-methoxyphenyl)-5-oxo-imidazolines" (J.V.Guna et al., 2009).